[(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl](methyl)aminehydrochloride

• Molecular Formula: C7H16ClNO2
• Molecular Weight: 181.66 g/mol
• IUPAC Name: 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C7H15NO2.ClH/c1-7(2)9-5-6(10-7)4-8-3;/h6,8H,4-5H2,1-3H3;1H
• InChI Key: NRHTXKOYJOMCGH-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(O1)CNC)C.Cl

Description

(2,2-Dimethyl-1,3-dioxolan-4-yl)methylaminehydrochloride is a chemical compound with a unique structure that includes a dioxolane ring and an amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,2-Dimethyl-1,3-dioxolan-4-yl)methylaminehydrochloride typically involves the reaction of 2,2-dimethyl-1,3-dioxolane-4-methanol with methylamine in the presence of hydrochloric acid. The reaction conditions often include a controlled temperature and pH to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors to maintain consistent reaction conditions. The process includes purification steps such as crystallization or distillation to obtain the pure compound .

Chemical Reactions Analysis

Types of Reactions

(2,2-Dimethyl-1,3-dioxolan-4-yl)methylaminehydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form simpler amine derivatives.

Substitution: The amine group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles such as alkyl halides. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced amine compounds, and substituted amine products .

Scientific Research Applications

(2,2-Dimethyl-1,3-dioxolan-4-yl)methylaminehydrochloride has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique structure and reactivity.

Industry: Utilized in the production of specialty chemicals and as a solvent in various industrial processes.

Mechanism of Action

The mechanism of action of (2,2-Dimethyl-1,3-dioxolan-4-yl)methylaminehydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, altering their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling .

Comparison with Similar Compounds

Similar Compounds

®-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanol: A similar compound with a dioxolane ring but lacking the amine group.

(S)-(+)-(2,2-Dimethyl-1,3-dioxolan-4-yl)-methylamine: Another related compound with a similar structure but different stereochemistry.

Uniqueness

(2,2-Dimethyl-1,3-dioxolan-4-yl)methylaminehydrochloride is unique due to its combination of a dioxolane ring and an amine group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various applications in research and industry .